BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to ICBA and Novel
Fullerene Derivatives in Photovoltaic
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ICBA

Cat. No.: B8249526

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Indene-C60 bisadduct
(ICBA), a widely used fullerene derivative, against both conventional and novel fullerene
derivatives in the context of organic and perovskite solar cells. The information presented is
supported by experimental data from recent scientific literature to aid in the selection of
appropriate electron acceptor materials for photovoltaic applications.

Introduction to ICBA and Fullerene Derivatives

Fullerene derivatives, such as[1][1]-phenyl-C61-butyric acid methyl ester (PCBM), have been
instrumental as electron acceptors in the advancement of organic photovoltaics (OPVs). ICBA,
an indene-C60 bisadduct, emerged as a significant alternative to PCBM, primarily due to its
higher Lowest Unoccupied Molecular Orbital (LUMO) energy level. This characteristic leads to
a larger open-circuit voltage (Voc) in solar cell devices, a critical factor for achieving higher
power conversion efficiencies (PCE).

In recent years, the field has seen the development of a variety of new fullerene derivatives,
including other bis-adducts and polymeric fullerenes. These novel materials aim to further
enhance device performance by optimizing energy level alignment, improving charge transport,
and increasing stability. This guide will benchmark the performance of ICBA against the well-
established PCBM and discuss the potential of these newer derivatives.
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Performance Comparison in Organic Solar Cells

The following table summarizes the performance of ICBA in comparison to the conventional
fullerene derivative, PCBM, in a common poly(3-hexylthiophene) (P3HT)-based organic solar
cell architecture.

Table 1: Performance of P3HT-based Organic Solar Cells with Different Fullerene Acceptors

o Short-Circuit Power
Open-Circuit . .
Acceptor Current Fill Factor (FF) Conversion
] Voltage (Voc) . . .

Material V] Density (Jsc) [%6] Efficiency

[mA/cm?] (PCE) [%]
ICBA 0.84 9.7 67.0 5.44
PCBM 0.58 9.8 68.0 3.88

Data sourced from a comparative study on P3HT-based solar cells.

The data clearly indicates that the use of ICBA leads to a significant increase in the open-
circuit voltage compared to PCBM, which directly translates to a higher overall power

conversion efficiency.

Performance in Perovskite Solar Cells

ICBA and other fullerene derivatives are also crucial components as electron transport layers
(ETLs) in inverted perovskite solar cells. The table below presents a comparison of ICBA with
PCBM and the parent fullerene, C60, in this context.

Table 2: Performance of Inverted Perovskite Solar Cells with Different Fullerene-based ETLs
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L Short-Circuit Power
Open-Circuit . .
. Current Fill Factor (FF) Conversion

ETL Material Voltage (Voc) . o

V] Density (Jsc) [%] Efficiency

[mAlcm?] (PCE) [%]

ICBA 0.95 11.27 75.0 8.06
PCBM 0.89 18.85 80.0 13.37
C60 0.92 21.07 80.0 15.44

Data compiled from studies on inverted perovskite solar cells.

In this application, while ICBA still provides a high Voc, its overall PCE is lower compared to
PCBM and C60, primarily due to a lower short-circuit current density. This highlights that the
choice of fullerene derivative is highly dependent on the specific device architecture and the
other materials used.

Benchmarking Against New Fullerene Derivatives

Direct quantitative comparisons of ICBA against a wide range of new fullerene derivatives are
still emerging in the literature. However, research into novel fullerene-based materials shows
promising results that in some cases surpass the performance of conventional derivatives.

For instance, a study on a polyfullerene electron transporting material reported a power
conversion efficiency of 23.2% in an inverted perovskite solar cell. While not a direct
comparison with ICBA in the same study, this highlights the potential of novel fullerene
architectures to achieve significant performance gains.

Another area of active research is the synthesis and separation of specific isomers of bis-
adducts. For example, the isolation of the ICBA-tran3 isomer has been shown to enhance the
PCE of wide-bandgap perovskite solar cells to 18.5%, a significant improvement over devices
using a mixture of ICBA isomers which showed PCEs in the range of 11-15%.[2]

Experimental Protocols

The following provides a representative experimental protocol for the fabrication of an inverted
perovskite solar cell, a common architecture for testing fullerene derivatives as electron
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transport layers.

5.1 Substrate Preparation

 Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

e The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20
minutes to improve the wettability of the surface.

5.2 Hole Transport Layer (HTL) Deposition

o Asolution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) is spin-
coated onto the ITO substrate at 4000 rpm for 40 seconds.

e The substrates are then annealed at 150°C for 10 minutes in air.

5.3 Perovskite Layer Deposition

e A precursor solution for the perovskite layer (e.g., a mixture of FAI, Pbl2, MABr, and PbBr2 in
a DMF:DMSO solvent) is prepared inside a nitrogen-filled glovebox.

e The perovskite solution is spin-coated onto the HTL in a two-step process (e.g., 1000 rpm for
10s followed by 6000 rpm for 30s).

» During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning
substrate to induce crystallization.

e The films are then annealed at 100°C for 60 minutes.

5.4 Electron Transport Layer (ETL) Deposition

e A solution of the fullerene derivative (e.g., ICBA or a new derivative) in a solvent like
chlorobenzene (e.g., 20 mg/mL) is prepared.

o The fullerene solution is spin-coated onto the perovskite layer at a speed of, for example,
2000 rpm for 30 seconds.
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e The substrate is then annealed at a moderate temperature (e.g., 100°C) for 10 minutes.
5.5 Electrode Deposition

o A metal electrode, typically silver (Ag) or aluminum (Al), is deposited on top of the ETL by
thermal evaporation under high vacuum (<107-6 Torr). The thickness of the electrode is
typically around 100 nm.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of ICBA and
other fullerene derivatives in perovskite solar cells.
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Fabrication workflow for an inverted perovskite solar cell.
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4 Device Architecture A Energy Level Alignment (eV)
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Energy level alignment in an inverted perovskite solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to ICBA and Novel Fullerene
Derivatives in Photovoltaic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249526#benchmarking-icba-against-new-fullerene-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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